Cas no 1805056-32-9 (3,6-Difluoro-2-phenylpyridine)

• Product Name: 3,6-Difluoro-2-phenylpyridine
• CAS No: 1805056-32-9
• MF: C₁₁H₇F₂N
• MW: 191.176789522171
• CID: 4904950
• Update Time: 2025-05-20

3,6-Difluoro-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-difluoro-2-phenylpyridine
• 3,6-Difluoro-2-phenylpyridine

• Inchi： 1S/C11H7F2N/c12-9-6-7-10(13)14-11(9)8-4-2-1-3-5-8/h1-7H
• InChI Key： WLUOWBRSASQNOB-UHFFFAOYSA-N
• SMILES： FC1=CC=C(N=C1C1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3,6-Difluoro-2-phenylpyridine

Introduction to 3,6-Difluoro-2-phenylpyridine (CAS No. 1805056-32-9)

3,6-Difluoro-2-phenylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805056-32-9, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class, characterized by a six-membered aromatic ring containing a nitrogen atom. The presence of two fluorine atoms at the 3rd and 6th positions, along with a phenyl group at the 2nd position, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery and development.

The structural features of 3,6-Difluoro-2-phenylpyridine contribute to its potential as an intermediate in synthesizing bioactive molecules. The fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These attributes are particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in various diseases.

In recent years, there has been growing interest in fluorinated pyridines as pharmacophores due to their ability to influence molecular interactions at the atomic level. The 3,6-Difluoro-2-phenylpyridine scaffold has been explored in several research studies for its potential applications in treating neurological disorders, inflammatory diseases, and oncological conditions. Its dual fluorination enhances lipophilicity while maintaining solubility, making it an attractive candidate for oral administration.

One of the most compelling aspects of 3,6-Difluoro-2-phenylpyridine is its versatility in medicinal chemistry. Researchers have leveraged this compound to develop novel analogs with improved pharmacological properties. For instance, derivatives of this scaffold have been investigated for their inhibitory effects on kinases and other enzyme targets implicated in cancer progression. The phenyl group at the 2-position provides a handle for further functionalization, allowing chemists to tailor the molecule’s properties for specific therapeutic applications.

The synthesis of 3,6-Difluoro-2-phenylpyridine typically involves multi-step organic reactions, often starting from readily available precursors such as 2-bromopyridine or 2-chloropyridine. Fluorination can be achieved using established methods like electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The introduction of fluorine atoms requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for industrial applications.

The pharmacological potential of 3,6-Difluoro-2-phenylpyridine has been explored in several preclinical studies. Researchers have demonstrated its ability to modulate signaling pathways critical for disease pathogenesis. For example, studies suggest that derivatives of this scaffold may interfere with tyrosine kinase activity, which is often dysregulated in cancer cells. Additionally, the compound has shown promise in models of neurodegenerative diseases by interacting with specific receptor targets.

The role of fluorine atoms in enhancing drug-like properties cannot be overstated. In 3,6-Difluoro-2-phenylpyridine, fluorination at the 3rd and 6th positions increases the molecule’s binding affinity to proteins while reducing susceptibility to metabolic degradation. This results in improved bioavailability and prolonged half-life upon administration. Such characteristics are highly desirable in drug development pipelines.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 3,6-Difluoro-2-phenylpyridine. Molecular modeling techniques allow researchers to predict how modifications to the scaffold will affect its biological activity. This high-throughput virtual screening approach has identified several promising derivatives with enhanced potency and selectivity.

The industrial significance of 3,6-Difluoro-2-phenylpyridine extends beyond academic research. Pharmaceutical companies are increasingly incorporating fluorinated heterocycles into their drug candidates due to their favorable pharmacokinetic profiles. The demand for high-quality intermediates like this compound continues to rise as drug development efforts intensify globally.

In conclusion,3,6-Difluoro-2-phenylpyridine (CAS No. 1805056-32-9) represents a promising scaffold for medicinal chemistry applications. Its unique structural features make it an ideal candidate for designing novel therapeutics targeting various diseases. With ongoing research and advancements in synthetic methodologies,this compound is poised to play a significant role in future drug development efforts.